Cas no 832098-81-4 (Thiourea, [4-(cyclohexylmethoxy)phenyl]-)
832098-81-4 structure
Product Name:Thiourea, [4-(cyclohexylmethoxy)phenyl]-
CAS No:832098-81-4
MF:C14H20N2OS
MW:264.386402130127
CID:676626
PubChem ID:5277308
Update Time:2025-04-19
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, [4-(cyclohexylmethoxy)phenyl]-
- [4-(cyclohexylmethoxy)phenyl]thiourea
- SCHEMBL3423612
- DTXSID90415008
- Thiourea, N-[4-(cyclohexylmethoxy)phenyl]-
- 832098-81-4
-
- Inchi: 1S/C14H20N2OS/c15-14(18)16-12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H3,15,16,18)
- InChI Key: WSGLBOMOCHYEEB-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=CC(=CC=1)OCC1CCCCC1
Computed Properties
- Exact Mass: 264.12963444g/mol
- Monoisotopic Mass: 264.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.4Ų
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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